Cas no 147396-00-7 ((9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate)
147396-00-7 structure
Product Name:(9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate
CAS No:147396-00-7
MF:C17H22O5
MW:306.353585720062
CID:150155
Update Time:2024-03-01
(9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate Chemical and Physical Properties
Names and Identifiers
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- Naphtho[2,3-b]furan-2(4H)-one,6-(acetyloxy)-4a,5,6,7,8,8a,9,9a-octahydro-9a-hydroxy-3,8a-dimethyl-5-methylene-,(4aR,6S,8aR,9aS)-
- Naphtho[2,3-b]furan-2(4H)-one,6-(acetyloxy)-4a,5,6,7,8,8a,9,9a-octahydro-9a-hydroxy-3,8a-dimethyl-5-methylene-,(4aR,6S,8aR,9a
- Atractylenolide IV
- Naphtho[2,3-b]furan-2(4H)-one,6-(acetyloxy)-4a,5,6,7,8,8a,9,9a-octahydro-9a-hydroxy-3,8a-dimethyl-5-methylene-,[4aR-(4aa,6b,8ab,9ab)]-
- (9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acet
- (9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate
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- Inchi: 1S/C17H22O5/c1-9-12-7-13-10(2)15(19)22-17(13,20)8-16(12,4)6-5-14(9)21-11(3)18/h12,14,20H,1,5-8H2,2-4H3
- InChI Key: GYTSMBNRXNOQKU-UHFFFAOYSA-N
- SMILES: O1C(C(C)=C2C1(CC1(C)CCC(C(=C)C1C2)OC(C)=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 604
- Topological Polar Surface Area: 72.8
- XLogP3: 1.18
(9a-Hydroxy-3,8a-dimethyl-5-methylidene-2-oxo-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-6-yl) acetate Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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